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Compound of Interest

Compound Name: Celosin |

Cat. No.: B10857519

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Celosin I, an oleanane-type
triterpenoid saponin isolated from the seeds of Celosia argentea L.[1][2] Celosin | has
garnered scientific interest primarily for its significant hepatoprotective activities.[1][3][4] This
guide details its chemical structure, physicochemical and biological properties, and the
experimental protocols utilized for its study.

Chemical Structure and Identification

Celosin | is classified as a complex triterpenoid saponin.[1] Saponins are a class of glycosidic
compounds characterized by a hydrophobic aglycone (sapogenin) linked to hydrophilic sugar
moieties.[5][6] The specific structure of Celosin | has been elucidated through extensive
spectroscopic analysis, including Infrared (IR) spectroscopy, 1D and 2D Nuclear Magnetic
Resonance (NMR), and Mass Spectrometry (ESI-MS, HR-ESI-MS).[3]

The systematic name for Celosin I is 3-O-[3-D-glucuronopyranosyl-medicagenic acid 28-O-3-D-
xylcopyranosyl-(1 — 4)-a-L-rhamnopyranosyl-(1 — 2)-B-D-fucopyranosyl ester.[3] This
structure consists of a medicagenic acid aglycone linked to a glucuronic acid sugar at the C-3
position and a trisaccharide chain at the C-28 position.

Physicochemical Properties
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The key physicochemical properties of Celosin I are summarized in the table below, providing
essential data for experimental design and formulation.

Property Value References
CAS Number 1807732-38-2 [1I[2][7118]
Molecular Formula Cs3Hs2024 [21[71[8]
Molecular Weight 1103.20 g/mol [21[71[8]
Purity >98% (by HPLC) [718]

Not specified (typically a white
Appearance

powder)

DMSO (100 mg/mL, requires
Solubility sonication), Pyridine, [2][3]

Methanol, Ethanol.

Biological Properties and Mechanism of Action

3.1. Source and Biological Class Celosin I is a natural product isolated from the seeds of
Celosia argentea L., a plant belonging to the Amaranthaceae family.[1][3] It is considered a
characteristic and active constituent of this plant, which has a history of use in traditional
medicine.[9] As an oleanane-type triterpenoid saponin, it belongs to one of the most studied
classes of saponins known for a wide range of pharmacological effects.[6]

3.2. Hepatoprotective Activity The most prominent biological activity of Celosin 1 is its
significant hepatoprotective effect.[1] In vivo studies have demonstrated its ability to protect
against liver injury in mice induced by toxins such as carbon tetrachloride (CCls) and N,N-
dimethylformamide.[2][3][4] This protective action suggests potential therapeutic applications in
the management of liver diseases.

3.3. Proposed Mechanism of Action While the precise signaling pathways are not fully
elucidated, experimental evidence suggests that the hepatoprotective mechanism of Celosin |
is linked to its antioxidant properties. Studies on related celosins show that they significantly
decrease the levels of malondialdehyde (MDA), a marker of lipid peroxidation and oxidative
stress.[9] Concurrently, they increase the activity of endogenous antioxidant enzymes,
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including glutathione peroxidase (GSH-Px), catalase (CAT), and superoxide dismutase (SOD).
[9] This suggests that Celosin | mitigates hepatotoxicity by reducing oxidative damage and
bolstering the cell's natural antioxidant defenses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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